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Compound of Interest

Compound Name: C11-PEG9-alcohol

Cat. No.: B13710176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C11-PEG9-alcohol is a bifunctional linker molecule increasingly utilized in surface modification

for a variety of biomedical and research applications.[1][2] It comprises a C11 alkyl chain that

can form a self-assembled monolayer (SAM) on gold and other noble metal surfaces, and a

hydrophilic nine-unit polyethylene glycol (PEG) spacer terminating in a hydroxyl group.[1][2]

This terminal alcohol provides a versatile handle for the subsequent covalent attachment of

biomolecules, drugs, or other functional moieties.[1] The PEG linker serves to increase the

water solubility of the modified surface and to provide a biocompatible interface that resists

non-specific protein adsorption, a critical feature for biosensors, drug delivery systems, and

biocompatible coatings.

These application notes provide a generalized protocol for the formation of C11-PEG9-alcohol
self-assembled monolayers on gold substrates, along with expected characterization data and

an overview of the experimental workflow.
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Property Value Reference

Molecular Formula C27H56O9

Molecular Weight 524.7 g/mol

Appearance White to off-white solid or liquid -

Solubility

Soluble in ethanol, chloroform,

and other organic solvents.

The PEG chain enhances

water solubility.

Boiling Point Not available -

Density Not available -

Expected Characterization of C11-PEG9-alcohol Self-
Assembled Monolayers
The following table summarizes typical quantitative data obtained from the characterization of

well-formed PEGylated alkanethiol SAMs on gold surfaces. These values are representative

and may vary depending on the specific experimental conditions and the purity of the reagents.

Characterization
Technique

Parameter
Expected Value
Range

Reference

Contact Angle

Goniometry

Static Water Contact

Angle
30° - 50°

X-ray Photoelectron

Spectroscopy (XPS)

C 1s (C-O) Binding

Energy
~286.5 eV

Ellipsometry Monolayer Thickness 3 - 5 nm -

Quartz Crystal

Microbalance (QCM)

Adsorbed Mass

(Protein Resistance)

Significantly reduced

protein adsorption

compared to bare gold
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Experimental Protocols
This protocol describes the formation of a self-assembled monolayer of C11-PEG9-alcohol on

a gold-coated substrate. This is a generalized procedure and may require optimization for

specific applications.

Materials and Equipment
C11-PEG9-alcohol

Gold-coated substrates (e.g., silicon wafers, glass slides)

200-proof ethanol

Deionized (DI) water

Clean glass vials or a petri dish

Tweezers

Nitrogen gas source

Sonicator

Substrate Preparation
Clean the gold substrates by sonicating them in ethanol for 15 minutes.

Rinse the substrates thoroughly with DI water.

Dry the substrates under a gentle stream of nitrogen gas.

For optimal results, the gold surface can be further cleaned using a piranha solution (a

mixture of sulfuric acid and hydrogen peroxide). Caution: Piranha solution is extremely

corrosive and must be handled with extreme care in a fume hood with appropriate personal

protective equipment.

Self-Assembled Monolayer (SAM) Formation
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Prepare a 1 mM solution of C11-PEG9-alcohol in 200-proof ethanol.

Place the cleaned and dried gold substrates in a clean glass vial or petri dish.

Completely immerse the substrates in the C11-PEG9-alcohol solution.

Incubate the substrates in the solution for 18-24 hours at room temperature in a covered

container to prevent solvent evaporation and contamination. For some applications, shorter

incubation times may be sufficient.

After incubation, remove the substrates from the solution using tweezers.

Rinse the substrates thoroughly with fresh ethanol to remove any non-covalently bound

molecules.

Dry the functionalized substrates under a gentle stream of nitrogen gas.

The modified substrates are now ready for characterization or further functionalization.

Mandatory Visualization
Experimental Workflow for Surface Modification and
Analysis
The following diagram illustrates a typical experimental workflow for the surface modification of

a gold substrate with C11-PEG9-alcohol and subsequent analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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